Cas no 127107-31-7 (1-phenyl-1H-pyrazol-4-amine)

• Product Name: 1-phenyl-1H-pyrazol-4-amine
• CAS No: 127107-31-7
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• CID: 5044471
• Update Time: 2025-05-20

1-phenyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1H-pyrazol-4-amine hydrochloride
• 1-phenylpyrazol-4-amine;hydrochloride
• 1-phenyl-1H-pyrazol-4-amine

• Inchi： 1S/C9H9N3.ClH/c10-8-6-11-12(7-8)9-4-2-1-3-5-9;/h1-7H,10H2;1H
• InChI Key： XYSULMDYPPCFQG-UHFFFAOYSA-N
• SMILES： Cl.N1(C=C(C=N1)N)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 143
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-phenyl-1H-pyrazol-4-amine

1-Phenyl-1H-Pyrazol-4-Amine (CAS No. 127107-31-7): A Comprehensive Overview

The compound 1-phenyl-1H-pyrazol-4-amine (CAS No. 127107-31-7) is a fascinating organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of the phenyl group and the amine functionality introduces unique electronic and structural properties, making it a valuable building block for advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The pyrazole ring in 1-phenyl-1H-pyrazol-4-amine serves as a versatile scaffold for molecular interactions, enabling the design of bioactive compounds with high specificity and potency. Researchers have also explored its role in metal coordination chemistry, where the nitrogen atoms in the pyrazole ring can act as ligands for transition metals, leading to novel catalytic systems.

In terms of synthesis, 1-phenyl-1H-pyrazol-4-amine can be prepared via various methods, including the Paal-Knorr synthesis, which involves the condensation of β-diketones with ammonia or primary amines. This method is particularly advantageous due to its simplicity and high yield. Recent advancements in catalytic systems have further optimized this process, enabling the scalable production of pyrazole derivatives for industrial applications.

The electronic properties of 1-phenyl-1H-pyrazol-4-amine make it an attractive candidate for applications in organic electronics. Its conjugated π-system allows for efficient charge transport, which is essential for devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Studies have shown that incorporating this compound into polymer blends can significantly enhance the electrical conductivity of the resulting materials, paving the way for its use in flexible electronics.

Beyond its chemical applications, 1-phenyl-1H-pyrazol-4-amine has also gained attention in biochemistry due to its potential as a bioisostere. Bioisosteres are structural analogs that retain similar biological activity but differ in their physical properties, making them valuable tools for drug optimization. Recent research has demonstrated that this compound can serve as a viable alternative to traditional amine-containing drugs, offering improved solubility and reduced toxicity.

In conclusion, 1-phenvlpyrazolamine (CAS No. 127107–3l–7) is a multifaceted compound with a wide range of applications across chemistry, materials science, and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in these fields. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.